Cas no 344295-37-0 (Ethanone,1-(2,4,6,8-cyclononatetraen-1-yl)-)

• Product Name: Ethanone,1-(2,4,6,8-cyclononatetraen-1-yl)-
• CAS No: 344295-37-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 302440
• Update Time: 2024-01-27

Ethanone,1-(2,4,6,8-cyclononatetraen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4,6,8-cyclononatetraen-1-yl)-
• Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)- (9CI)

• Inchi： 1S/C11H12O/c1-10(12)11-8-6-4-2-3-5-7-9-11/h2-9,11H,1H3/b4-2-,5-3-,8-6-,9-7-
• InChI Key： MSMOYPOQBHXXEQ-KMHXQRNQSA-N
• SMILES： C(=O)(C1C=CC=CC=CC=C1)C |c:3,5,7,9|

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07